Cas no 214360-78-8 (2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester)

• Product Name: 2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester
• CAS No: 214360-78-8
• MF: C₁₄H₂₁BO₂
• MW: 232.126344442368
• MDL: MFCD01318178
• CID: 66896
• PubChem ID: 11436188
• Update Time: 2025-04-18

2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester Chemical and Physical Properties

Names and Identifiers

• 2-Mesityl-5,5-dimethyl-1,3,2-dioxaborinane
• 5,5-Dimethyl-2-(2,4,6-trimethylphenyl)-1,3,2-dioxaborinane~Mesityleneboronic acid 2,2-dimethyltrimethylene cyclic ester
• 2,4,6-TRIMETHYLBENZENEBORONIC ACID NEOPENTYL GLYCOL ESTER, 9
• 5,5-dimethyl-2-(2,4,6-trimethylphenyl)-1,3,2-dioxaborinane
• 2,4,6-trimethylbenzeneboronic acid neopentyl glycol cyclic ester
• 2,4,6-Trimethylbenzeneboronic acid neopentyl glycol ester
• 214360-78-8
• AKOS022172839
• AB08673
• A815371
• 5, 5-dimethyl-2-(2, 4, 6-trimethylphenyl)-1, 3, 2-dioxaborinane
• 2,4,6-TRIMETHYLPHENYLBORONIC ACID NEOPENTYL GLYCOL ESTER
• AS-76984
• 4-Oxo-1,9a-dihydro-4H-pyrimido[1,2-a]pyrimidine-3-carboxylicacidethylester
• MFCD01318178
• SCHEMBL172725
• DTXSID50465827
• FT-0609900
• CS-0175794
• G67321
• DB-015958
• 2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester

• MDL： MFCD01318178
• Inchi： 1S/C14H21BO2/c1-10-6-11(2)13(12(3)7-10)15-16-8-14(4,5)9-17-15/h6-7H,8-9H2,1-5H3
• InChI Key： ITLDRNGUSKUMRG-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=CC(C)=CC=2C)OCC(C)(C)C1
• BRN： 8689636

Computed Properties

• Exact Mass: 232.16300
• Monoisotopic Mass: 232.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow or white solid
• Density: 1.0±0.1 g/cm3
• Melting Point: 46-48°C
• Boiling Point: 339.9±41.0 °C at 760 mmHg
• Flash Point: 159.4±27.6 °C
• Refractive Index: 1.493
• PSA: 18.46000
• LogP: 2.38000
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Insoluble in water

2,4,6-Trimethylbenzeneboronic Acid Neopentyl Glycol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S22;S24/25